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Compound of Interest

Compound Name: Gp100 (25-33), mouse TFA

Cat. No.: B10828564

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed guide for performing intracellular cytokine staining
(ICS) to detect and quantify T cells responding to the Gp100 (25-33) peptide, a key melanoma-
associated antigen. This technique is crucial for evaluating the immunogenicity of cancer
vaccines and adoptive T-cell therapies.

The Gp100 (25-33) peptide, with the sequence KVPRNQDWL for the human variant and
EGSRNQDWL for the murine variant, is a well-characterized H-2Db restricted epitope. It serves
as a potent activator of specific CD8+ T cells, making it an essential tool in melanoma research
and the development of immunotherapies.[1][2] ICS allows for the multiparametric analysis of
single cells, enabling the simultaneous identification of cell phenotype and cytokine production.

Quantitative Data Summary

The following table summarizes representative quantitative data from studies utilizing
intracellular cytokine staining for Gp100 (25-33) peptide-specific T cells. These values can
serve as a benchmark for expected results.
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Signaling Pathway

The recognition of the Gp100 (25-33) peptide presented by MHC class | molecules on antigen-
presenting cells (APCs) by the T-cell receptor (TCR) on CD8+ T cells initiates a signaling
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cascade. This cascade leads to T-cell activation, proliferation, and cytokine production. The
diagram below illustrates this simplified signaling pathway.
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Caption: Gp100 (25-33) peptide recognition and T-cell activation signaling cascade.

Experimental Workflow

The following diagram outlines the key steps involved in a typical intracellular cytokine staining
experiment to assess Gp100 (25-33)-specific T-cell responses.
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4. Stain for Surface Markers
(e.g., CD3, CD8)

(7. Acquire on Flow Cytomete)
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4. Gate on CD3+ T cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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